Cas no 1483877-67-3 (Carbamic acid, N-(2-oxopropyl)-, methyl ester)

• Product Name: Carbamic acid, N-(2-oxopropyl)-, methyl ester
• CAS No: 1483877-67-3
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 5806326
• PubChem ID: 22319420
• Update Time: 2025-10-25

Carbamic acid, N-(2-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-oxopropyl)-, methyl ester
• methyl N-(2-oxopropyl)carbamate
• SCHEMBL3269747
• AKOS014326500
• 1483877-67-3
• EN300-748836

• Inchi： 1S/C5H9NO3/c1-4(7)3-6-5(8)9-2/h3H2,1-2H3,(H,6,8)
• InChI Key： BQBQEWRULVCHSO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCC(=O)C

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 224.3±23.0 °C(Predicted)
• pka: 10.91±0.46(Predicted)

Additional information on Carbamic acid, N-(2-oxopropyl)-, methyl ester

Comprehensive Analysis of Carbamic acid, N-(2-oxopropyl)-, methyl ester (CAS No. 1483877-67-3): Properties, Applications, and Industry Insights

The chemical compound Carbamic acid, N-(2-oxopropyl)-, methyl ester (CAS No. 1483877-67-3) has garnered significant attention in recent years due to its versatile applications in organic synthesis and pharmaceutical research. This methyl ester derivative of carbamic acid is characterized by its unique molecular structure, which includes a reactive 2-oxopropyl group. Researchers and industry professionals are increasingly exploring its potential as a building block for advanced materials and bioactive molecules.

One of the most searched questions about Carbamic acid, N-(2-oxopropyl)-, methyl ester relates to its synthesis and purity standards. The compound is typically synthesized through controlled esterification reactions under mild conditions, ensuring high yield and minimal byproducts. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify the purity of CAS No. 1483877-67-3, which is critical for its use in sensitive applications like drug development.

In the context of sustainability—a hot topic in modern chemistry—Carbamic acid, N-(2-oxopropyl)-, methyl ester has been studied for its potential in green chemistry initiatives. Its relatively low environmental persistence and biodegradability make it a candidate for eco-friendly synthetic routes. This aligns with the growing demand for sustainable chemical intermediates, as industries seek alternatives to traditional reagents with higher ecological footprints.

Another frequently asked question revolves around the stability and storage conditions of CAS No. 1483877-67-3. The compound exhibits moderate stability under inert atmospheres and is recommended for storage at controlled temperatures (2–8°C) to prevent degradation. Such precautions are essential for maintaining its efficacy in long-term research projects or industrial-scale production.

The pharmacological potential of Carbamic acid, N-(2-oxopropyl)-, methyl ester has also sparked interest. Preliminary studies suggest its utility as a precursor for bioactive molecules targeting specific enzymatic pathways. This aligns with current trends in precision medicine, where researchers prioritize modular compounds that can be tailored for targeted therapies. However, further clinical validation is required to fully assess its therapeutic applicability.

From an industrial perspective, scalability remains a key consideration for CAS No. 1483877-67-3. Manufacturers are optimizing large-scale production methods to meet rising demand while adhering to stringent quality controls. The compound’s compatibility with continuous-flow reactors—a trending technology in process chemistry—has been investigated to enhance efficiency and reduce waste generation.

Regulatory compliance is another critical aspect tied to Carbamic acid, N-(2-oxopropyl)-, methyl ester. While not classified as hazardous under major chemical inventories, its handling requires standard laboratory safety protocols. This includes the use of personal protective equipment (PPE) and proper ventilation, topics frequently searched by new researchers entering the field.

In summary, Carbamic acid, N-(2-oxopropyl)-, methyl ester (CAS No. 1483877-67-3) represents a promising chemical entity with multifaceted applications. Its role in advancing green chemistry, pharmaceutical research, and industrial synthesis underscores its relevance in contemporary scientific discourse. As innovation continues, this compound is poised to contribute to breakthroughs across interdisciplinary domains.